2-(2-chlorobenzyl)-6-(morpholinosulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
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Description
“2-(2-chlorobenzyl)-6-(morpholinosulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one” is a chemical compound with the molecular formula C17H17ClN4O4S and a molecular weight of 408.86. It is related to the class of compounds known as triazolopyridines, which have been recognized for their potential in various biochemical, clinical, and pharmaceutical applications .
Molecular Structure Analysis
The molecular structure of related triazolopyridine derivatives has been analyzed using the B3LYP/6-311G(2d,2p) approach and the GAUSSIAN 16W program . This analysis includes recording FTIR and FT-Raman spectra, proposing the assignment of observed bands to respective normal modes based on PED calculations, and considering the stability of the molecule using NBO analysis .Scientific Research Applications
Synthesis and Structural Insights
Chemical Synthesis and Derivatives : The preparation of 3-Phenyl[1,2,4]triazolo[4,3-a]pyridines and their benzologs from N-(Phenylsulfonyl)benzohydrazonoyl Chloride and Pyridines showcases a method to obtain such compounds in good yields, indicating a foundational approach to synthesizing related chemicals, which could include the specified morpholinosulfonyl triazolopyridinone (Ito et al., 1980).
Supramolecular Synthons : A study on the diverse supramolecular synthons formed by 2-substituted 5-morpholinomethylphenyl Triazolo[1,5-a]pyridines in solid state explores how different substituents affect crystal structures through unique electronic and intermolecular interactions, providing insights into the structural chemistry of these compounds for pharmaceutical development and crystal engineering applications (Chai et al., 2019).
Antimicrobial Activities : Research into the synthesis and antimicrobial activities of some new 1,2,4-Triazole derivatives, including modifications with morpholine, illustrates the potential biological applications of these compounds, highlighting their relevance in developing new antimicrobial agents (Bektaş et al., 2007).
Application in Drug Discovery and Development
Pharmacophore Exploration : The creation and analysis of 1,2,4-Triazolo[1,5-a]pyridine derivatives, exploring their properties based on the position and type of substituents, emphasize the compound's role as a pharmacophore in drug discovery, aiding in the design of molecules with desired biological activities (Muhammad et al., 2017).
Molecular Docking and Antitumor Evaluation : The synthesis, antitumor evaluation, and molecular docking of new morpholine-based heterocycles, including triazolopyridine derivatives, suggest their promising applications in cancer therapy, providing a basis for further exploration of these compounds in medicinal chemistry (Muhammad et al., 2017).
properties
IUPAC Name |
2-[(2-chlorophenyl)methyl]-6-morpholin-4-ylsulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN4O4S/c18-15-4-2-1-3-13(15)11-22-17(23)21-12-14(5-6-16(21)19-22)27(24,25)20-7-9-26-10-8-20/h1-6,12H,7-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTOUKBWMJBOOLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CN3C(=NN(C3=O)CC4=CC=CC=C4Cl)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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